Cas no 2171681-14-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171681-14-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6035242
• PubChem ID: 165812698
• Update Time: 2025-05-19

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid
• 2171681-14-2
• EN300-1475179
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-5-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-16-12-13-24(26(31)32)29(14-16)25(30)17(2)18(3)28-27(33)34-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23-24H,12-15H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： NLUMZTRVUQBJAI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171681-14-2, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and bioactive materials.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine, substituted with a carboxylic acid group at the 2-position. The piperidine ring is further modified with a methyl group at the 5-position, enhancing its stability and bioavailability. The substituent at the 3-position of the piperidine ring is a complex group: {(9H-fluoren-9-yl)methoxycarbonyl}amino. This group introduces a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during solid-phase synthesis.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization, making it a versatile building block in medicinal chemistry. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The Fmoc group, in particular, has been shown to enhance the solubility and stability of the compound during synthesis, which is crucial for its application in drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in materials science. Its unique chemical properties make it a candidate for use in the development of advanced polymers and biomaterials. For instance, its ability to form stable amide bonds has been leveraged in the creation of biodegradable polymers for tissue engineering applications.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperidine ring, subsequent substitution reactions to introduce the Fmoc group, and final functionalization to achieve the desired carboxylic acid moiety. Recent advancements in catalytic asymmetric synthesis have enabled higher yields and improved stereocontrol in the production of this compound.

From an environmental perspective, researchers have also explored the biodegradability and eco-friendliness of this compound. Studies suggest that under specific conditions, it can be broken down into non-toxic byproducts, making it a sustainable choice for various industrial applications.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-5-methylpiperidine-2-carboxylic acid (CAS No. 2171681